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1-Boc-5-Cyano-3-

hydroxymethylindole

Cat. No.: B1370977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-5-Cyano-3-hydroxymethylindole, also known as tert-butyl 5-cyano-3-

(hydroxymethyl)-1H-indole-1-carboxylate, is a functionalized indole derivative of significant

interest in medicinal chemistry and drug discovery. Its chemical structure, featuring a Boc-

protected indole core with cyano and hydroxymethyl groups at the C5 and C3 positions

respectively, makes it a versatile synthetic intermediate. This guide provides a comprehensive

overview of the available theoretical and technical information on this compound.

Chemical and Physical Properties
While specific experimental data for 1-Boc-5-Cyano-3-hydroxymethylindole is not widely

available in published literature, its fundamental properties can be summarized.

Property Value Source

CAS Number 914349-11-4 [1][2]

Molecular Formula C₁₅H₁₆N₂O₃ [1][2]

Molecular Weight 272.30 g/mol [1][2]
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Further experimental determination of properties such as melting point, boiling point, and

solubility in various solvents is required for a complete profile.

Synthesis and Reactivity
Detailed, peer-reviewed synthetic protocols for 1-Boc-5-Cyano-3-hydroxymethylindole are

not readily found in the public domain. However, a logical synthetic approach can be inferred

from standard organic chemistry principles and related indole syntheses.

A plausible synthetic workflow is outlined below. This theoretical pathway is for illustrative

purposes and would require experimental validation and optimization.

Starting Material

Synthetic Pathway

Commercially available
5-cyanoindole

Boc Protection of Indole Nitrogen
(e.g., (Boc)₂O, base)

Step 1

Formylation at C3
(e.g., Vilsmeier-Haack reaction)

Step 2

Reduction of Formyl Group
(e.g., NaBH₄)

Step 3

1-Boc-5-Cyano-3-hydroxymethylindole
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Caption: A theoretical synthetic pathway for 1-Boc-5-Cyano-3-hydroxymethylindole.

The cyano and hydroxymethyl functional groups on the indole scaffold offer multiple avenues

for further chemical modifications. The hydroxymethyl group can be oxidized to an aldehyde or

carboxylic acid, or converted to a leaving group for nucleophilic substitution. The cyano group

can undergo hydrolysis, reduction, or participate in cycloaddition reactions, making this

compound a valuable building block for creating diverse chemical libraries for drug screening.

Potential Biological and Pharmacological
Significance
While specific biological activity data for 1-Boc-5-Cyano-3-hydroxymethylindole is scarce, its

structural motifs suggest potential applications in neuroscience research. It is noted as a useful

intermediate in the synthesis of compounds targeting the central nervous system, particularly

as modulators of serotonin receptors[3].

The indole nucleus is a common feature in many biologically active compounds, and the

strategic placement of the cyano and hydroxymethyl groups allows for the exploration of

structure-activity relationships in the development of novel therapeutic agents. The logical

progression of its use in drug discovery is depicted in the following workflow.
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Caption: A generalized workflow for the utilization of 1-Boc-5-Cyano-3-hydroxymethylindole
in a drug discovery program.

Conclusion and Future Directions
1-Boc-5-Cyano-3-hydroxymethylindole is a chemical entity with considerable potential as a

scaffold in medicinal chemistry. The current body of public knowledge, however, lacks detailed

experimental and biological characterization. Future research efforts should focus on:

Publication of detailed and optimized synthetic protocols. This would enable wider access

and utilization of this compound by the research community.
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Thorough spectroscopic and physical characterization. Comprehensive data including NMR,

IR, and mass spectrometry, as well as melting point and solubility, are essential for quality

control and reaction planning.

Systematic biological screening. Evaluating the compound and its derivatives against a

panel of biological targets, particularly those related to central nervous system disorders,

could unveil novel therapeutic applications.

The development and dissemination of this foundational data will be crucial for unlocking the

full potential of 1-Boc-5-Cyano-3-hydroxymethylindole in the advancement of new

medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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